Chromium alloy, base, Cr,C,Fe,N,Si (ferrochromium)
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Description
Preparation Methods
Synthetic Routes and Reaction Conditions: Ferrochromium is produced through the carbothermic reduction of chromite ore (FeO·Cr₂O₃) in an electric arc furnace. The process involves the following steps:
Crushing and Grinding: The chromite ore is crushed and ground to liberate the chromite grains from the surrounding gangue material.
The ground ore is mixed with a carbonaceous reducing agent, such as coke or coal, and heated in an electric arc furnace at temperatures around 2,800°C (5,070°F). The carbon reduces the chromite to form ferrochromium and carbon monoxide gas:Reduction:
Properties
CAS No. |
11114-46-8 |
---|---|
Molecular Formula |
C8H15NO9S |
Molecular Weight |
0 |
Origin of Product |
United States |
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